6-(2-Methoxyphenyl)-4,7,8-trimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(2-methoxyphenyl)-4,7,8-trimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H23N5O3/c1-12(2)11-24-19(27)17-18(23(5)21(24)28)22-20-25(13(3)14(4)26(17)20)15-9-7-8-10-16(15)29-6/h7-10H,1,11H2,2-6H3
• InChI Key: AZNQYVADPXSVPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC=CC=C4OC)N(C(=O)N(C3=O)CC(=C)C)C)C
• Molecular Formula: C21H23N5O3
• Molecular Weight: 393.4 g/mol

Description

The compound is a complex organic molecule, likely part of the purine and imidazole families. Purines are biologically significant and are found in many biological substances, such as DNA and caffeine. Imidazoles also have biological significance and are present in many important biomolecules, including certain amino acids.

Molecular Structure Analysis

Again, without specific information, I can only provide a general analysis. The compound likely contains a purine-imidazole fused ring system, with various substituents attached, including a 2-methoxyphenyl group and a 2-methylprop-2-enyl group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the purine-imidazole ring system and the various substituents. For example, the methoxyphenyl group might undergo reactions typical of ethers and aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a methoxy group could increase its solubility in certain solvents.

Mechanism of Action

The mechanism of action would depend on the biological context in which this compound is being studied. Many purine derivatives are biologically active and can interact with various enzymes and receptors in the body.

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety precautions. Without specific information, it’s difficult to comment on the exact safety and hazards associated with this compound.

Future Directions

The study of complex purine-imidazole derivatives could be a fruitful area of research, given the biological significance of these types of compounds.